Cas no 355120-88-6 (2-(4-chlorophenoxy)-N-(5-chloro-2-pyridinyl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(5-chloro-2-pyridinyl)acetamide
• CAS No: 355120-88-6
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 3077082
• PubChem ID: 646465
• Update Time: 2025-04-21

2-(4-chlorophenoxy)-N-(5-chloro-2-pyridinyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(5-chloro-2-pyridinyl)acetamide
• AKOS000648823
• HMS2156K23
• 355120-88-6
• HMS3320K22
• CHEMBL1611982
• MLS000069078
• 2-(4-Chloro-phenoxy)-N-(5-chloro-pyridin-2-yl)-acetamide
• Oprea1_128300
• EU-0074329
• SR-01000458157
• CCG-108689
• SR-01000458157-1
• BRD-K52119648-001-08-1
• STK169698
• AN-652/40081748
• 2-(4-chlorophenoxy)-N-(5-chloropyridin-2-yl)acetamide
• SMR000012445

• Inchi： 1S/C13H10Cl2N2O2/c14-9-1-4-11(5-2-9)19-8-13(18)17-12-6-3-10(15)7-16-12/h1-7H,8H2,(H,16,17,18)
• InChI Key： PHXANJVXJQQMHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1C=CC(=CN=1)Cl)=O

Computed Properties

• Exact Mass: 296.0119330Da
• Monoisotopic Mass: 296.0119330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų